Cas no 1261916-98-6 (2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid)

2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid structure
1261916-98-6 structure
Product Name:2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid
CAS No:1261916-98-6
MF:C16H13F3O3
MW:310.267835378647
MDL:MFCD18322801
CID:1219621
PubChem ID:53228620
Update Time:2025-04-20

2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid
    • 4'-Methoxy-4-methyl-3'-(trifluoromethyl)[1,1'-biphenyl]-2-carboxylic acid
    • 2-(4-METHOXY-3-TRIFLUOROMETHYLPHENYL)-5-METHYLBENZOIC ACID
    • MFCD18322801
    • DTXSID70692153
    • 1261916-98-6
    • 2-(4-Methoxy-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%
    • MDL: MFCD18322801
    • Inchi: 1S/C16H13F3O3/c1-9-3-5-11(12(7-9)15(20)21)10-4-6-14(22-2)13(8-10)16(17,18)19/h3-8H,1-2H3,(H,20,21)
    • InChI Key: GCGMUMZIYHAFHE-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=CC(=C1)C1C=CC(C)=CC=1C(=O)O)OC)(F)F

Computed Properties

  • Exact Mass: 310.08167876g/mol
  • Monoisotopic Mass: 310.08167876g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 397
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 46.5Ų

2-[4-methoxy-3-(trifluoromethyl)phenyl]-5-methylbenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB330078-5 g
2-(4-Methoxy-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%; .
1261916-98-6 95%
5g
€1159.00 2023-04-26
abcr
AB330078-5g
2-(4-Methoxy-3-trifluoromethylphenyl)-5-methylbenzoic acid, 95%; .
1261916-98-6 95%
5g
€1159.00 2024-06-08
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